Tert-butyl (2,3-dihydro-1-benzofuran-5-yl)carbamate

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: tert-butyl N-(2,3-dihydro-1-benzofuran-5-yl)carbamate
• InChI: InChI=1S/C13H17NO3/c1-13(2,3)17-12(15)14-10-4-5-11-9(8-10)6-7-16-11/h4-5,8H,6-7H2,1-3H3,(H,14,15)
• InChI Key: BSVPCYLEXQDPRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1)OCC2

Description

Tert-butyl (2,3-dihydro-1-benzofuran-5-yl)carbamate is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,3-dihydro-1-benzofuran-5-carboxylic acid (5.08 g), triethylamine (5.18 mL) and tert-butanol (91.9 mL) was added diphenylphosphoryl azide (8.00 mL), followed by stirring at 90° C. for 5 hours. The reaction mixture was poured into a saturated aqueous sodium hydrogen carbonate solution, followed by extraction with ethyl acetate. The organic layer was washed with a saturated aqueous sodium hydrogen carbonate solution and saturated brine, and dried over anhydrous sodium sulfate. The insoluble materials were separated by filtration, the filtrate was concentrated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=20:1 to 5:1) to obtain tert-butyl (2,3-dihydro-1-benzofuran-5-yl)carbamate (4.74 g).